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Compound of Interest

Compound Name: Methyl Green

Cat. No.: B1194907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of Methyl Green, a cationic

triphenylmethane dye widely utilized in biological and biomedical research. Its primary

application lies in the selective staining of deoxyribonucleic acid (DNA), making it an invaluable

tool in histology, immunohistochemistry, and cellular imaging. This guide details its chemical

structure, mechanism of action, spectral properties, and established experimental protocols.

Chemical Identity and Physicochemical Properties
Methyl Green (CI 42585) is a synthetic cationic dye known for its ability to stain cell nuclei. Its

chemical properties are summarized in the table below. It is important to note that commercial

preparations of Methyl Green are often found as a zinc chloride salt and may be contaminated

with Crystal Violet, which can be removed by chloroform extraction.
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Property Value Reference(s)

IUPAC Name
--INVALID-LINK--ammonium

bromide chloride dichlorozinc

Alternate Names
Ethyl Green, Basic Green 20,

C.I. 42585

CAS Number
14855-76-6 (zinc chloride salt);

7114-03-6; 82-94-0

Molecular Formula

C27H35BrClN3 (as bromide

chloride salt); C26H33Cl2N3

(as dichloride salt)

Molecular Weight

516.94 g/mol (as bromide

chloride salt); 458.47 g/mol (as

dichloride salt)

Appearance
Green to dark green or dark

reddish-brown solid powder

Storage
Room temperature, in a cool

and dark place

Chemical Structure
The chemical structure of the Methyl Green cation is characterized by three aniline rings,

which contribute to its staining properties.

To cite this document: BenchChem. [A Technical Guide to the Chemical Properties and
Applications of Methyl Green]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194907#what-is-the-chemical-structure-of-methyl-
green]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

